Cas no 1037131-87-5 (1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine
• CAS No: 1037131-87-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD11188954
• CID: 4559608
• PubChem ID: 28937902
• Update Time: 2025-11-01

1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxy-4-methylphenyl)cyclobutanemethanamine
• 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine

• MDL： MFCD11188954
• Inchi： 1S/C13H19NO/c1-10-4-5-11(8-12(10)15-2)13(9-14)6-3-7-13/h4-5,8H,3,6-7,9,14H2,1-2H3
• InChI Key： OCZQLNKDAIUPGH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C(OC)=C2)(CN)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine

Introduction to 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine (CAS No. 1037131-87-5)

1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine, with the CAS number 1037131-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclobutyl moiety with a substituted phenyl ring. The presence of both 3-methoxy and 4-methyl groups on the phenyl ring introduces specific electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The chemical structure of 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine consists of a cyclobutyl group attached to an amine-substituted benzene ring. This configuration allows for multiple points of interaction with biological targets, making it an attractive candidate for drug discovery programs. The compound's molecular formula can be represented as C₁₁H₁₅NO, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. Such structural features are often exploited in the design of novel therapeutic agents due to their potential to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring cyclobutyl and phenyl rings. The cyclobutyl moiety, in particular, is known for its ability to enhance metabolic stability and improve oral bioavailability, while the phenyl ring provides a platform for further functionalization. The combination of these structural elements in 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine makes it a promising candidate for various therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) therapeutics. The substitution pattern on the phenyl ring influences its pharmacokinetic profile, which is crucial for drugs targeting neurological disorders. Studies have shown that similar compounds can interact with serotonin and dopamine receptors, suggesting that 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine may exhibit similar effects. This has prompted researchers to investigate its potential as an intermediate in the synthesis of novel psychotropic agents.

The synthesis of 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and subsequent functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents onto the phenyl ring. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its efficacy and selectivity. The presence of both hydrophobic and polar regions in its structure allows it to interact with diverse biological systems, making it a valuable tool for drug design.

In clinical research, 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine has been evaluated in preclinical models for its potential therapeutic benefits. Initial studies have demonstrated its ability to modulate neurotransmitter release, which could have implications for treating conditions such as depression and anxiety. Additionally, its structural similarity to known pharmacologically active compounds suggests that it may exhibit additional therapeutic effects beyond those initially observed.

The safety profile of this compound is another critical aspect that has been thoroughly examined. Toxicological studies have been performed to assess its acute and chronic toxicity levels. These studies have shown that 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine exhibits low toxicity at moderate doses, making it a relatively safe candidate for further development. However, long-term studies are necessary to fully understand its potential side effects and interactions with other drugs.

The industrial significance of 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine cannot be overstated. Its unique structure and pharmacological properties make it a valuable building block for synthesizing more complex molecules. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this compound, recognizing its potential as a lead structure for new drugs.

The future directions for research on 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine are multifaceted. Further investigation into its mechanism of action will provide deeper insights into how it interacts with biological targets and produces therapeutic effects. Additionally, exploring synthetic alternatives could lead to more efficient production methods, reducing costs and improving accessibility.

In conclusion, 1-(3-methoxy-4-methylphenyl)cyclobutylmethanamine (CAS No. 1037131-87-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for drug development programs targeting various diseases. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow even further.